1-(3,4-dimethoxyphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C19H18N6O4/c1-26-13-7-4-11(5-8-13)18-21-19(29-23-18)16-17(20)25(24-22-16)12-6-9-14(27-2)15(10-12)28-3/h4-10H,20H2,1-3H3
• InChI Key: OQYLGTQLSLAOGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC(=C(C=C4)OC)OC)N
• Molecular Formula: C19H18N6O4
• Molecular Weight: 394.4 g/mol

Description

1-(3,4-dimethoxyphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H18N6O4 and its molecular weight is 394.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

A variety of triazole derivatives, including compounds structurally similar to 1-(3,4-dimethoxyphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine, have been synthesized and evaluated for their antimicrobial activities. The synthesized compounds demonstrated good to moderate activities against test microorganisms, indicating their potential application in developing new antimicrobial agents. Notably, certain derivatives displayed broad-spectrum antibacterial activities and showed potent activity against specific Gram-positive bacteria. Moreover, some derivatives exhibited promising anti-proliferative activity against various human cancer cell lines, highlighting their potential in cancer therapy (Bektaş et al., 2007), (Al-Wahaibi et al., 2021).

Photoinduced Molecular Rearrangements

Studies have shown that the photochemistry of certain oxadiazole compounds, which share a structural resemblance with the compound , can lead to interesting molecular rearrangements. These rearrangements have been investigated in the presence of nitrogen nucleophiles and have resulted in the formation of various heterocyclic structures such as triazoles, indazoles, and benzimidazoles. This indicates the potential application of such compounds in photochemical synthetic processes or as a basis for designing light-responsive materials (Buscemi et al., 1996).

Nematocidal Activity

Novel oxadiazole derivatives have demonstrated significant nematocidal activity against specific nematodes, indicating their potential as lead compounds in the development of new nematicides. The compounds showed higher mortality rates than commercial agents and affected the behavior and physiology of the nematodes, suggesting their effectiveness in controlling nematode infestations (Liu et al., 2022).